Methyl 4-hydrazinyl-3-nitrobenzoate

• CAS No.: 87054-48-6
• Molecular Formula: C8H9N3O4
• Molecular Weight: 211.17 g/mol
• IUPAC Name: methyl 4-hydrazinyl-3-nitrobenzoate
• InChI: InChI=1S/C8H9N3O4/c1-15-8(12)5-2-3-6(10-9)7(4-5)11(13)14/h2-4,10H,9H2,1H3
• InChI Key: NWIYFWDJWIGDBG-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC(=C(C=C1)NN)[N+](=O)[O-]

Description

Methyl 4-hydrazinyl-3-nitrobenzoate is a useful research compound. Its molecular formula is C8H9N3O4 and its molecular weight is 211.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

80 ml of hydrazine hydrate were poured into the suspension of 172.5 g of methyl 4-chloro-3-nitrobenzoate in 1600 ml of abs. ethanol under stirring, then the reaction mixture was refluxed while stirring for 45 minutes. The starting material dissolved and the product started to precipitate. After cooling down, the product was filtered by suction, washed with abs. ethanol and water successively until it became free from chloride ion. Thus, 4-methoxycarbonyl-2-nitrophenylhydrazine (143.6 g, 85%) was obtained as yellow crystals m.p.: 169°-171° C.